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Compound of Interest

Compound Name: Zinc sulfate monohydrate

Cat. No.: B147874

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core properties of zinc sulfate
monohydrate (CAS 7446-19-7), with a focus on its physicochemical characteristics, analytical
procedures, and its role in biological signaling pathways. This document is intended to be a
valuable resource for professionals in research, scientific, and drug development fields.

Physicochemical Properties

Zinc sulfate monohydrate is a white, crystalline, odorless, and efflorescent solid. It is readily
soluble in water and practically insoluble in ethanol.[1] Key quantitative properties are
summarized in the tables below.

Table 1: General and Physical Properties
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Property Value Reference(s)

CAS Number 7446-19-7 [2]

Molecular Formula ZnS04-H20 [2]

Molecular Weight 179.47 g/mol [2]
White to off-white crystalline

Appearance powder or colorless, [3]
transparent crystals

Density 3.28 g/cm?3 [4]

Melting Point Decomposes at 238°C [5]

Solubility in Water

Very soluble

[1]

Solubility in Ethanol

Practically insoluble

[1]

Table 2: Pharmacopoeial Specifications

Parameter Specification Reference(s)
Assay (as ZnS0a4-H20) 99.0% to 101.0% (BP/Ph. Eur.)  [3]

99.0% to 100.5% (USP) [6]

pH (5% w/v solution) 4.0t05.6 [3]

Chlorides Maximum 300 ppm [3]

Iron Maximum 100 ppm [3]

Arsenic Maximum 14 ppm [6]

Lead Maximum 20 ppm [7]

Alkalies & Alkaline Earths Maximum 0.9% [7]

Experimental Protocols

Detailed methodologies are crucial for the accurate analysis and application of zinc sulfate
monohydrate in a research and development setting.
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Quality Control Workflow

The quality control of zinc sulfate monohydrate for pharmaceutical use involves a series of
tests to confirm its identity, purity, and strength.
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Figure 1: General Quality Control Workflow for Zinc Sulfate Monohydrate
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Figure 2: Simplified MAPK/ERK Signaling Pathway and Zinc's Influence
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Figure 3: Experimental Workflow for Analyzing ERK Phosphorylation
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Figure 4: Simplified Apoptosis Pathway and Zinc's Role

Apoptotic Stimuli

Intrinsic or Extrinsic Signals

Caspase Cascade

Procaspase-9

ctivation

Caspase-9

Procaspase-3 @

4
4

Activation //Inhibition

Caspase-3

Executign Phase

Cleavage of Cellular Substrates

;

Apoptosis

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b147874?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147874?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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